Cas no 2227659-98-3 ((1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol)

(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol is a chiral amino alcohol derivative featuring a 1-methylpyrazole moiety. This compound is of interest in pharmaceutical and synthetic chemistry due to its stereospecific configuration, which can influence biological activity and receptor binding. The presence of both amino and hydroxyl functional groups enhances its versatility as a building block for drug discovery, particularly in the development of small-molecule therapeutics. Its rigid pyrazole ring contributes to structural stability, while the chiral center allows for selective interactions in asymmetric synthesis. The compound is typically handled under controlled conditions due to its reactive amine group, making it suitable for further functionalization in medicinal chemistry applications.

(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol structure

2227659-98-3 structure

Product Name:(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol

CAS No:2227659-98-3

MF:C₇H₁₃N₃O

MW:155.197621107101

CID:6008257

PubChem ID:96735076

Update Time:2025-05-26

(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol
- 2227659-98-3
- EN300-1785550
- Inchi： 1S/C7H13N3O/c1-10-6(3-5-9-10)7(11)2-4-8/h3,5,7,11H,2,4,8H2,1H3/t7-/m1/s1
- InChI Key： UDRVQNJDOVAKSW-SSDOTTSWSA-N
- SMILES： O[C@@H](C1=CC=NN1C)CCN

Computed Properties

Exact Mass: 155.105862047g/mol
Monoisotopic Mass: 155.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 64.1Å²

(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1785550-0.05g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	0.05g	$1549.0	2023-09-19
Enamine	EN300-1785550-0.1g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	0.1g	$1623.0	2023-09-19
Enamine	EN300-1785550-0.25g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	0.25g	$1696.0	2023-09-19
Enamine	EN300-1785550-0.5g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	0.5g	$1770.0	2023-09-19
Enamine	EN300-1785550-1.0g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	1g	$1844.0	2023-06-02
Enamine	EN300-1785550-2.5g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	2.5g	$3611.0	2023-09-19
Enamine	EN300-1785550-5.0g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	5g	$5345.0	2023-06-02
Enamine	EN300-1785550-10.0g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	10g	$7927.0	2023-06-02
Enamine	EN300-1785550-1g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	1g	$1844.0	2023-09-19
Enamine	EN300-1785550-5g	(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol	2227659-98-3	5g	$5345.0	2023-09-19

(1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol

Research Brief on (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol (CAS: 2227659-98-3)

The compound (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol (CAS: 2227659-98-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the chiral center and the pyrazole moiety, make it a versatile building block for the development of targeted therapies. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and enzymatic resolution, to achieve high enantiomeric purity of this compound, which is critical for its pharmacological applications.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that derivatives of (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol exhibit promising activity against a range of therapeutic targets. For instance, some analogs have shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, the compound's ability to modulate specific receptor interactions has been explored in the context of neurological disorders, with early results indicating neuroprotective properties.

One of the most notable advancements in this area is the integration of computational modeling and structure-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity. By leveraging molecular docking and dynamics simulations, researchers have identified key structural modifications that enhance binding affinity to target proteins while minimizing off-target effects. These insights have paved the way for the design of next-generation therapeutics with improved pharmacokinetic and safety profiles.

Despite these promising developments, challenges remain in the scalable synthesis and formulation of (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol-based drugs. Current research efforts are focused on addressing these hurdles through innovative synthetic routes and delivery systems. For example, recent publications have reported the use of continuous flow chemistry to improve yield and reproducibility, as well as the development of nanoparticle-based carriers to enhance bioavailability.

In conclusion, (1R)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications across various disease areas. The compound's versatility and potential for customization make it a valuable asset in the toolkit of medicinal chemists and drug developers.